Cas no 590372-20-6 (2-Bromo-4-(trifluoromethyl)quinoline-3-carboxylic acid)

• Product Name: 2-Bromo-4-(trifluoromethyl)quinoline-3-carboxylic acid
• CAS No: 590372-20-6
• MF: C₁₁H₅BrF₃NO₂
• MW: 320.062112569809
• CID: 1072701
• PubChem ID: 10990804
• Update Time: 2025-04-20

2-Bromo-4-(trifluoromethyl)quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(trifluoromethyl)quinoline-3-carboxylic acid
• 2-Bromo 4-(trifluoromethyl)quinoline-3-carboxylic acid
• 2-Bromo-4-trifluoromethyl-3-quinolinecarboxylic acid
• 3-Quinolinecarboxylic acid, 2-bromo-4-(trifluoromethyl)-
• AKOS016038701
• IWBJBJOCBCGTEP-UHFFFAOYSA-N
• DB-251377
• 590372-20-6
• SB72653
• MFCD08458131
• 2-bromo-4-(trifluoromethyl)quinoline-3-carboxylicAcid

• MDL： MFCD08458131
• Inchi： 1S/C11H5BrF3NO2/c12-9-7(10(17)18)8(11(13,14)15)5-3-1-2-4-6(5)16-9/h1-4H,(H,17,18)
• InChI Key： IWBJBJOCBCGTEP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C(C(F)(F)F)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 318.94555
• Monoisotopic Mass: 318.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids